Cas no 77502-88-6 (Hexacosanoic Acid Methyl Ester-d3)

• Product Name: Hexacosanoic Acid Methyl Ester-d3
• CAS No: 77502-88-6
• MF: C₂₇H₅₄O₂
• MW: 413.734954357147
• CID: 2086090
• PubChem ID: 53424615
• Update Time: 2024-10-27

Hexacosanoic Acid Methyl Ester-d3 Chemical and Physical Properties

Names and Identifiers

• Hexacosanoic Acid Methyl Ester-d3
• VHUJBYYFFWDLNM-BMSJAHLVSA-N
• Epinephrine 4-O-Sulfate Ester
• 77469-50-2
• DTXSID70868437
• 21093-18-5
• (-)-Epinephrine (sulfate);L-Adrenaline (sulfate);(-)-Adrenalin (sulfate)
• [2-hydroxy-4-[1-hydroxy-2-(methylamino)ethyl]phenyl] hydrogen sulfate
• L-Epinephrine (sulfate)
• HexacosanoicAcidMethylEster-d3
• 2-Hydroxy-4-[1-hydroxy-2-(methylamino)ethyl]phenyl hydrogen sulfate
• 77502-88-6

• Inchi： 1S/C27H54O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29-2/h3-26H2,1-2H3/i2D3
• InChI Key： VHUJBYYFFWDLNM-BMSJAHLVSA-N
• SMILES： C(OC([2H])([2H])[2H])(=O)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 263.04635831g/mol
• Monoisotopic Mass: 263.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 125Ų